Cas no 1026687-75-1 (6-Chloro-7-methyl-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one)
1026687-75-1 structure
Product Name:6-Chloro-7-methyl-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one
CAS No:1026687-75-1
MF:C6H5ClN4O
MW:184.583099126816
CID:6802359
PubChem ID:10081100
Update Time:2024-11-08
6-Chloro-7-methyl-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one Chemical and Physical Properties
Names and Identifiers
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- 6-CHLORO-7-METHYL-2H,3H-[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-3-ONE
- SCHEMBL16428738
- 6-Chloro-7-methyl-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one
- G79651
- 1026687-75-1
-
- Inchi: 1S/C6H5ClN4O/c1-3-2-4-8-9-6(12)11(4)10-5(3)7/h2H,1H3,(H,9,12)
- InChI Key: OSULKFZLJFDLOE-UHFFFAOYSA-N
- SMILES: ClC1C(C)=CC2=NNC(N2N=1)=O
Computed Properties
- Exact Mass: 184.0151885g/mol
- Monoisotopic Mass: 184.0151885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 57.1Ų
6-Chloro-7-methyl-[1,2,4]triazolo[4,3-b]pyridazin-3(2H)-one Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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